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Compound of Interest

Compound Name: 3-(Ethylsulfinyl)propanoic acid

CAS No.: 137375-82-7

Cat. No.: B159805

Get Quote

CAS Number: 137375-82-7 Formula:

Molecular Weight: 150.20 g/mol IUPAC Name: 3-(Ethylsulfinyl)propanoic acid[1][2][3][4]

Executive Summary & Structural Context
3-(Ethylsulfinyl)propanoic acid is a functionalized organosulfur compound characterized by a

carboxylic acid tail and an internal sulfoxide moiety. Unlike sulfides, the sulfoxide group (

) introduces a stable stereogenic center at the sulfur atom, making the molecule chiral.

Critical Spectroscopic Insight: The chirality of the sulfoxide sulfur renders the adjacent

methylene protons (

) diastereotopic. In high-field NMR, these protons will not appear as simple triplets or quartets
but as complex multiplets (ABX or AB systems). Failure to recognize this is a common source
of error in structural verification.[5]

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR Analysis (Proton)
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The proton spectrum is defined by the diastereotopic effect of the chiral sulfur center.

Solvent:

(Standard) or

(for better acid proton resolution).
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Position Group
Shift (

, ppm)
Multiplicity Integration

Assignment
Logic

COOH 11.0 – 12.5 Broad Singlet 1H

Exchangeabl

e acidic

proton; shift

varies with

concentration

and solvent.

-S (Ethyl) 2.6 – 2.9
Multiplet (

)
2H

Diastereotopi

c. These

protons are

chemically

non-

equivalent.

They appear

as a complex

multiplet

rather than a

clean quartet.

-S (Propyl) 2.9 – 3.1 Multiplet 2H

Diastereotopi

c. Deshielded

by the

sulfoxide

oxygen.

Often

overlaps with

the ethyl

methylene

signals.[5]

-COOH
2.7 – 2.8 Triplet (

)

2H Less affected

by the chiral

center;

typically

appears as a

distorted
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triplet (

).

Methyl 1.35
Triplet (

)
3H

Classic

methyl triplet

(

).

NMR Analysis (Carbon)
The carbon spectrum is cleaner, as chirality does not split the singlet carbon signals (unless in

a chiral solvent, which is not the case here).

Carbon Type
Shift (

, ppm)
Feature

Carbonyl (C=O) 172.0 – 174.0
Characteristic carboxylic acid

signal.

-S (Propyl) 46.0 – 48.0 Deshielded by sulfoxide.

-S (Ethyl) 44.0 – 46.0 Deshielded by sulfoxide.

-COOH 26.0 – 28.0
Upfield relative to sulfoxide-

adjacent carbons.

Methyl 6.0 – 7.5
Characteristic terminal methyl.

[5]

NMR Connectivity Logic (DOT Diagram)
The following diagram illustrates the scalar coupling (

-coupling) networks utilized for structural assignment.
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Chiral Sulfoxide (S=O)
Stereocenter

Ethyl CH2
(Diastereotopic)

Induces Anisochrony

Propyl CH2 (alpha-S)
(Diastereotopic)

Induces Anisochrony Propyl CH2 (alpha-COOH)
3J Coupling (~7 Hz)

Carboxylic Acid
Chemical Shift Influence

Methyl CH3
3J Coupling (~7.5 Hz)

Click to download full resolution via product page

Caption: Scalar coupling network and stereochemical influence of the sulfoxide group on

adjacent methylene protons.

Infrared (IR) Spectroscopy
IR analysis is useful for confirming the oxidation state of the sulfur and the integrity of the

carboxylic acid.

Method: ATR (Attenuated Total Reflectance) or KBr Pellet.
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Functional Group
Wavenumber (

)
Intensity Description

O-H Stretch 2500 – 3300 Broad, Medium

Characteristic "acid

beard" due to

hydrogen bonding

dimers.

C=O[6] Stretch 1705 – 1725 Strong, Sharp
Carbonyl stretch of

the carboxylic acid.

S=O Stretch 1000 – 1050 Strong

Diagnostic Band.

Distinguishes

sulfoxide from sulfide

(no band) and sulfone

(1120-1160 & 1300-

1350).

C-H Stretch 2900 – 2980 Medium
Alkyl C-H stretching

vibrations.[5]

Mass Spectrometry (MS)[7][8]
Ionization & Molecular Ion[5]

Technique: Electrospray Ionization (ESI) is preferred due to the polarity of the acid and

sulfoxide.

Positive Mode (

):

. Often forms sodium adducts

.[5]

Negative Mode (

):
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. (Preferred for carboxylic acids).[5][7]

Fragmentation Pathways (EI/CID)
Sulfoxides undergo characteristic thermal and collisional eliminations.[5] A major pathway is the

Sulfoxide Elimination (similar to Cope elimination), ejecting an alkene.

Key Fragments (

):

150: Molecular Ion (

).

133:

. Loss of hydroxyl from carboxylic acid.[5]

122:

. Loss of ethene via McLafferty-type rearrangement or sulfoxide elimination.

73:

. Cleavage of the C-S bond retaining the acid chain.[5]

Fragmentation Mechanism (DOT Diagram)
Molecular Ion
[M+H]+ = 151

Acylium Ion
[M - OH]+ = 133

- H2O (18)

Sulfenic Acid Elimination
Loss of Ethene

Thermal/Cope-like
- C2H4

Propionic Acid Cation
m/z = 73

C-S Bond Cleavage

Click to download full resolution via product page
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Caption: Primary fragmentation pathways for 3-(ethylsulfinyl)propanoic acid under ESI/CID

conditions.

Experimental Protocol: Sample Preparation
To ensure data integrity described above, follow this preparation workflow.

Purity Check: Verify sample is free of the sulfide precursor (3-ethylthiopropanoic acid), which

lacks the S=O band at 1050

and shows simplified NMR splitting.

NMR Prep: Dissolve ~10 mg in 0.6 mL

. If solubility is poor or peaks broaden due to acid exchange, add 1 drop of

or use pure

.

MS Prep: Dilute to 10 µM in 50:50 Methanol:Water + 0.1% Formic Acid. Direct infusion at 5

µL/min.
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Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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